Cas no 105314-21-4 (2-[4-(dicyanomethylidene)-3-dodecylcyclohexa-2,5-dien-1-ylidene]propanedinitrile)

• Product Name: 2-[4-(dicyanomethylidene)-3-dodecylcyclohexa-2,5-dien-1-ylidene]propanedinitrile
• CAS No: 105314-21-4
• MF: C₂₄H₂₈N₄
• MW: 372.505925178528
• CID: 1152161
• PubChem ID: 13776040
• Update Time: 2025-04-20

2-[4-(dicyanomethylidene)-3-dodecylcyclohexa-2,5-dien-1-ylidene]propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-[4-(dicyanomethylidene)-3-dodecylcyclohexa-2,5-dien-1-ylidene]propanedinitrile
• n-dodecyl-7,7,8,8-tetracyano-p-quinodimethane
• ACMC-20m858
• AGN-PC-00NXTS
• 2-dodecyl-7,7,8,8-tetracyanoquinodimethane
• CTK0G5599
• Propanedinitrile, 2,2'-(2-dodecyl-2,5-cyclohexadiene-1,4-diylidene)bis-
• n-dodecyl-7,7,8,8-tetracyano-p-quinodimethane; ACMC-20m858; AGN-PC-00NXTS; 2-dodecyl-7,7,8,8-tetracyanoquinodimethane; CTK0G5599; Propanedinitrile, 2,2'-(2-dodecyl-2,5-cyclohexadiene-1,4-diylidene)bis-;
• SCHEMBL9099661
• DTXSID00549085
• 105314-21-4
• 2,2'-(2-Dodecylcyclohexa-2,5-diene-1,4-diylidene)dipropanedinitrile

• Inchi： 1S/C24H28N4/c1-2-3-4-5-6-7-8-9-10-11-12-21-15-20(22(16-25)17-26)13-14-24(21)23(18-27)19-28/h13-15H,2-12H2,1H3
• InChI Key： AAZKRJZTYKNXGU-UHFFFAOYSA-N
• SMILES： N#CC(C#N)=C1C=CC(=C(C#N)C#N)C=C1CCCCCCCCCCCC |c:4,t:8|

Computed Properties

• Exact Mass: 372.23164
• Monoisotopic Mass: 372.23139691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 95.16